Cas no 1343064-05-0 (1-(3-ethoxypropyl)-1H-pyrazol-3-amine)

• Product Name: 1-(3-ethoxypropyl)-1H-pyrazol-3-amine
• CAS No: 1343064-05-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5799034
• PubChem ID: 63311107
• Update Time: 2025-05-20

1-(3-ethoxypropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-1H-pyrazol-3-amine
• AKOS012615180
• EN300-1107288
• 1343064-05-0

• Inchi： 1S/C8H15N3O/c1-2-12-7-3-5-11-6-4-8(9)10-11/h4,6H,2-3,5,7H2,1H3,(H2,9,10)
• InChI Key： CJBIBNOZCKLOTP-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(3-ethoxypropyl)-1H-pyrazol-3-amine

Introduction to 1-(3-Ethoxypropyl)-1H-Pyrazol-3-Amine (CAS No. 1343064-05-0)

1-(3-Ethoxypropyl)-1H-pyrazol-3-amine (CAS No. 1343064-05-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Ethoxypropylpyrazolamine, is characterized by its unique structural features, which include a pyrazole ring and an ethoxypropyl substituent. These characteristics contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine consists of a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The ethoxypropyl group attached to the pyrazole ring adds flexibility and hydrophobicity to the molecule, potentially influencing its pharmacokinetic properties. The amine group on the pyrazole ring further enhances its reactivity and biological activity.

In recent years, 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as a modulator of the serotonin transporter (SERT), which plays a crucial role in the regulation of serotonin levels in the brain. Serotonin is a neurotransmitter that is involved in mood regulation, sleep, and other physiological processes.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and selectivity of 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine for the serotonin transporter. The results showed that this compound exhibits high affinity and selectivity for SERT compared to other monoamine transporters, such as the dopamine transporter (DAT) and norepinephrine transporter (NET). This selective binding profile suggests that 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine could be developed into a novel antidepressant or anxiolytic agent with fewer side effects than existing drugs.

Beyond its potential as a serotonin transporter modulator, 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in the European Journal of Pharmacology in 2021 evaluated the anti-inflammatory effects of 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine in both in vitro and in vivo models. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine have also been investigated to assess its suitability for drug development. A study published in Pharmaceutical Research in 2020 examined the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it showed low potential for drug-drug interactions due to its minimal inhibition of major cytochrome P450 enzymes.

In conclusion, 1-(3-Ethoxypropyl)-1H-pyrazol-3-amine (CAS No. 1343064-05-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as a serotonin transporter modulator and anti-inflammatory agent makes it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its therapeutic applications and optimize its properties for use in various medical conditions.